3-(Methanesulfonylmethyl)piperidine hydrochloride
Overview
Description
3-(Methanesulfonylmethyl)piperidine hydrochloride is a chemical compound with the CAS Number: 1216110-40-5 . It has a molecular weight of 213.73 and is typically in the form of a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H15NO2S.ClH/c1-11(9,10)6-7-3-2-4-8-5-7;/h7-8H,2-6H2,1H3;1H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder and is stored at room temperature .Scientific Research Applications
Pharmacology
3-(Methanesulfonylmethyl)piperidine hydrochloride: is a piperidine derivative, which is a class of compounds that play a crucial role in the development of pharmaceuticals . Piperidine structures are found in a variety of drug classes, including:
- Anticancer Agents : Piperidine derivatives have been shown to induce apoptosis and inhibit pro-tumorigenic receptors .
- Alzheimer’s Disease Therapy : These compounds are used for their anticholinergic properties, which can help manage symptoms of Alzheimer’s .
- Analgesics : Piperidine structures are integral in the development of pain relief medications .
Organic Synthesis
In organic synthesis, 3-(Methanesulfonylmethyl)piperidine hydrochloride can be used as a building block for constructing complex molecules. It’s particularly useful in:
- Synthesis of Pyridines : Piperidine derivatives are key intermediates in the synthesis of pyridine rings, which are important in medicinal chemistry .
- Cycloaddition Reactions : The compound can participate in [3+3] cycloaddition methods to form piperidine rings, a core structure in many pharmaceuticals .
Medicinal Chemistry
The role of 3-(Methanesulfonylmethyl)piperidine hydrochloride in medicinal chemistry is significant due to its presence in over twenty classes of pharmaceuticals. It’s involved in:
- Drug Design : As a synthetic medicinal block, it’s used to construct drugs with piperidine cycles, which are common in pharmaceuticals .
Biochemistry
In biochemistry, 3-(Methanesulfonylmethyl)piperidine hydrochloride is primarily used for research and development under the supervision of technically qualified individuals. It’s used in:
- Protein Interaction Studies : The compound can be used to study protein interactions and enzyme mechanisms due to its reactive sulfonylmethyl group .
Industrial Uses
While not extensively detailed, 3-(Methanesulfonylmethyl)piperidine hydrochloride may find applications in industrial settings, such as:
- Chemical Manufacturing : It can be used as an intermediate in the synthesis of more complex chemicals for various industrial applications .
Neuroscience Research
Although specific applications in neuroscience are not detailed in the available literature, compounds like 3-(Methanesulfonylmethyl)piperidine hydrochloride could potentially be used in:
Safety and Hazards
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, compounds like 3-(Methanesulfonylmethyl)piperidine hydrochloride could have potential applications in drug design and pharmaceutical research.
properties
IUPAC Name |
3-(methylsulfonylmethyl)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2S.ClH/c1-11(9,10)6-7-3-2-4-8-5-7;/h7-8H,2-6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKBLOLUPTLXODX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CC1CCCNC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Methanesulfonylmethyl)piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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